Cas no 1060810-25-4 ([2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine)

• Product Name: [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine
• CAS No: 1060810-25-4
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 1171457
• PubChem ID: 72212295
• Update Time: 2025-08-03

[2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine
• DTXSID501227753
• [2-chloro-6-(trifluoromethyl)-4-pyridyl]methanamine
• SCHEMBL18050015
• RPUXBIDOELRMCG-UHFFFAOYSA-N
• AB68176
• 1-[2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine
• 2-Chloro-6-(trifluoromethyl)-4-pyridinemethanamine
• 1060810-25-4
• (2-CHLORO-6-(TRIFLUOROMETHYL)PYRIDIN-4-YL)METHANAMINE
• DB-093736

• Inchi： 1S/C7H6ClF3N2/c8-6-2-4(3-12)1-5(13-6)7(9,10)11/h1-2H,3,12H2
• InChI Key： RPUXBIDOELRMCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 210.0171604g/mol
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine

Introduction to [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine (CAS No. 1060810-25-4)

[2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1060810-25-4, features a pyridine core substituted with a chloro group at the 2-position and a trifluoromethyl group at the 6-position, further functionalized with an amine group at the 4-position. The unique structural attributes of this molecule make it a valuable intermediate in the development of various therapeutic agents.

The< strong>pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous biologically active molecules. The presence of both electron-withdrawing and electron-donating substituents in [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine enhances its reactivity and potential utility in synthetic pathways. Specifically, the< strong>chloro group at the 2-position can participate in nucleophilic substitution reactions, while the< strong>trifluoromethyl group at the 6-position imparts lipophilicity and metabolic stability, which are critical factors in drug design.

The< strong>amine functionality at the 4-position of the pyridine ring provides a site for further derivatization, enabling the synthesis of more complex molecules. This versatility makes [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine a versatile building block for pharmacophores targeting various biological pathways. Recent advancements in computational chemistry have highlighted its potential as a scaffold for inhibitors of enzymes involved in inflammatory and infectious diseases.

In recent years, there has been a surge in research focused on developing novel antiviral and anti-inflammatory agents. The structural features of [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine align well with the requirements for such compounds. For instance, studies have demonstrated its efficacy as a precursor in synthesizing molecules that interact with viral proteases and kinases. The< strong>trifluoromethyl group, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation.

The compound's potential application extends to the treatment of neurological disorders as well. Emerging research indicates that pyridine derivatives can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The< strong>chloro and< strong>amine substituents on the pyridine ring may interact with specific receptor sites, offering a mechanism for therapeutic action.

Synthetic methodologies for producing [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine have been refined through modern techniques such as transition metal-catalyzed cross-coupling reactions. These methods allow for high yields and selectivity, which are essential for large-scale pharmaceutical production. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize environmental impact while maintaining efficiency.

The pharmacokinetic properties of this compound are also of great interest. Preliminary studies suggest that it exhibits good oral bioavailability and moderate tissue distribution, which are favorable characteristics for systemic therapies. The< strong>trifluoromethyl group contributes to its stability in biological systems, reducing rapid metabolism that would otherwise limit its therapeutic window.

In conclusion, [2-chloro-6-(trifluoromethyl)pyridin-4-yl]methanamine (CAS No. 1060810-25-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable intermediate for developing new drugs targeting a wide range of diseases. As research continues to uncover its potential applications, this compound is poised to play a crucial role in future therapeutic strategies.